Cas no 2198334-96-0 (5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine
• CAS No: 2198334-96-0
• MF: C₁₄H₁₄F₃N₅O
• MW: 325.28907251358
• CID: 5922825
• PubChem ID: 121165037
• Update Time: 2025-06-30

5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine
• 2198334-96-0
• 5-[4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl]-2-(trifluoromethyl)pyridine
• AKOS032712153
• (4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
• [4-(triazol-2-yl)piperidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• F6482-3934

• Inchi： 1S/C14H14F3N5O/c15-14(16,17)12-2-1-10(9-18-12)13(23)21-7-3-11(4-8-21)22-19-5-6-20-22/h1-2,5-6,9,11H,3-4,7-8H2
• InChI Key： BFRTUSQNWGZANO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(N1CCC(CC1)N1N=CC=N1)=O)(F)F

Computed Properties

• Exact Mass: 325.11504457g/mol
• Monoisotopic Mass: 325.11504457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine

Research Briefing on 5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine (CAS: 2198334-96-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds in drug discovery. Among these, the compound 5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine (CAS: 2198334-96-0) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound 5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine features a triazole ring linked to a piperidine moiety, which is further conjugated with a trifluoromethyl-substituted pyridine. This structural arrangement is of particular interest due to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Recent studies have explored its role as a modulator of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer and metabolic disorders.

In terms of synthesis, recent literature reports innovative methodologies for the efficient production of this compound. One study published in the Journal of Medicinal Chemistry (2023) described a multi-step synthetic route involving a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the triazole ring, followed by a carbonylative coupling to introduce the piperidine moiety. The trifluoromethyl group was incorporated via a nucleophilic substitution reaction, yielding the final product with high purity and yield. These advancements in synthesis have facilitated further pharmacological evaluations of the compound.

Pharmacological studies have demonstrated that 5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine exhibits potent inhibitory activity against several kinases, including PI3Kδ and mTOR. In vitro assays using cancer cell lines revealed significant anti-proliferative effects, with IC50 values in the low micromolar range. Moreover, the compound showed favorable pharmacokinetic properties in preclinical models, including good oral bioavailability and metabolic stability, making it a viable candidate for further development.

Beyond its potential in oncology, recent research has also explored the compound's applications in inflammatory diseases. A study in the European Journal of Medicinal Chemistry (2024) reported its efficacy in reducing cytokine production in macrophages, suggesting a role in modulating immune responses. These findings open new avenues for the development of therapies targeting autoimmune and chronic inflammatory conditions.

In conclusion, 5-4-(2H-1,2,3-triazol-2-yl)piperidine-1-carbonyl-2-(trifluoromethyl)pyridine (CAS: 2198334-96-0) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features, combined with promising pharmacological properties, make it a compelling subject for further research. Future studies should focus on optimizing its selectivity and efficacy, as well as exploring its therapeutic potential in additional disease models. The continued investigation of this compound may yield novel treatments for cancer, inflammatory diseases, and beyond.